![molecular formula C16H15N3S B2614138 4-(phenethylamino)quinazoline-2(1H)-thione CAS No. 120394-27-6](/img/structure/B2614138.png)
4-(phenethylamino)quinazoline-2(1H)-thione
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Overview
Description
Quinazoline is a double-ring heterocyclic system with two nitrogen heteroatoms in the six-membered aromatic ring fused to the benzene ring . Quinazoline derivatives are known to possess a wide range of biological activities, including antimicrobial, antimalarial, anticonvulsant, anti-inflammatory, antihypertensive, cholinesterase inhibitory, anti-diabetic, and anticancer activities .
Synthesis Analysis
Quinazoline derivatives can be synthesized through various methods. For instance, quinazolin-4(3H)-one was synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air . Another method involves the use of 2-aminobenzonitrile with 3-phenyl cinnamoyl chloride .Molecular Structure Analysis
The quinazoline system may contain an oxo group (=O) at C-2 to form the carbonyl group (C=O), named quinazoline-2(1H)-one (2-quinazolinone), or at C-4 and named quinazoline-4(3H)-one (4-quinazolinone) .Chemical Reactions Analysis
Quinazoline derivatives have been synthesized and studied for their physical and chemical properties . They have been used in various chemical reactions, including the synthesis of 3-substituted quinazoline-2,4-diones .Physical and Chemical Properties Analysis
Quinazoline derivatives have diverse physical and chemical properties, which can be influenced by the specific substituents on the quinazoline ring .Scientific Research Applications
Synthesis Methods
Quinazoline derivatives, including structures similar to 4-(phenethylamino)quinazoline-2(1H)-thione, have been the subject of extensive research due to their potential applications. For example, Komkov et al. (2021) proposed a method for the synthesis of quinazolines based on the annulation of the benzene ring to pyrimidin-2-one(thione) derivatives, demonstrating an innovative approach to obtaining these compounds (Komkov et al., 2021). Chen et al. (2015) described an efficient direct amination of quinazolin-4(3H)-ones using N,N-dimethylformamide as a nitrogen source, showcasing a method that affords high yields of 4-(dimethylamino)quinazolines, which could be adapted for similar derivatives (Chen et al., 2015).
Pharmacological Applications
Dash et al. (2017) synthesized novel quinazoline-4-one/4-thione derivatives, exploring their antimicrobial, analgesic, and anti-inflammatory properties. This study highlights the structural modification of quinazoline derivatives to enhance specific pharmacological activities (Dash et al., 2017). Luo et al. (2012) focused on the antiviral activity of (quinazolin-4-ylamino)methyl-phosphonates, indicating the potential of quinazoline scaffolds in developing antiviral agents (Luo et al., 2012).
Structural and Chemical Analysis
Tojiboev et al. (2020) conducted Hirshfeld surface analyses and energy framework analyses on crystals of quinazoline methylidene bridged compounds, providing insight into the intermolecular interactions and molecular packing, which are crucial for understanding the chemical behavior and potential applications of these compounds (Tojiboev et al., 2020).
Mechanism of Action
Target of Action
Quinazoline derivatives have been reported to inhibit parp-1/2 , which are important targets for cancer treatments .
Mode of Action
It’s worth noting that quinazoline derivatives have been reported to inhibit parp-1/2 . They interfere with the DNA repair of cancer cells, thereby inhibiting their growth .
Biochemical Pathways
It’s known that parp inhibitors like some quinazoline derivatives can interfere with dna repair pathways , which could potentially lead to cell death in cancer cells .
Result of Action
Parp inhibitors, like some quinazoline derivatives, can interfere with the dna repair mechanisms of cancer cells, potentially leading to cell death .
Future Directions
Properties
IUPAC Name |
4-(2-phenylethylamino)-1H-quinazoline-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3S/c20-16-18-14-9-5-4-8-13(14)15(19-16)17-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXWFVFGEFNHDJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC2=NC(=S)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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